Cas no 1267183-97-0 (3-(3-Chlorophenyl)piperidin-2-one)

• Product Name: 3-(3-Chlorophenyl)piperidin-2-one
• CAS No: 1267183-97-0
• MF: C₁₁H₁₂ClNO
• MW: 209.672081947327
• CID: 5207304
• Update Time: 2025-05-25

3-(3-Chlorophenyl)piperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-Chlorophenyl)piperidin-2-one
• 3-(3-Chloro-phenyl)-piperidin-2-one
• 2-Piperidinone, 3-(3-chlorophenyl)-

• Inchi： 1S/C11H12ClNO/c12-9-4-1-3-8(7-9)10-5-2-6-13-11(10)14/h1,3-4,7,10H,2,5-6H2,(H,13,14)
• InChI Key： RVBIIAQUQRRGRW-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1C(NCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 219
• XLogP3: 2.3
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 3-(3-Chlorophenyl)piperidin-2-one

Comprehensive Overview of 3-(3-Chlorophenyl)piperidin-2-one (CAS No. 1267183-97-0): Properties, Applications, and Research Insights

3-(3-Chlorophenyl)piperidin-2-one (CAS No. 1267183-97-0) is a specialized organic compound belonging to the piperidinone class, featuring a chlorophenyl substitution at the 3-position. This structurally unique molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive scaffold. The presence of both aryl and heterocyclic moieties makes it a versatile intermediate for designing novel small-molecule drugs and crop protection agents.

Recent studies highlight the compound's relevance in addressing drug discovery challenges, particularly in targeting central nervous system (CNS) disorders and metabolic diseases. Its molecular weight of 209.67 g/mol and lipophilic nature (LogP ≈ 2.3) suggest favorable blood-brain barrier permeability, a hot topic in neuropharmacology research. Researchers are exploring its derivatives for potential dopamine receptor modulation, aligning with growing interest in Parkinson's disease therapeutics.

The synthetic route to 3-(3-Chlorophenyl)piperidin-2-one typically involves multistep organic synthesis starting from 3-chlorobenzaldehyde or 3-chlorophenylacetic acid derivatives. Advanced catalytic methods such as palladium-catalyzed cross-coupling and reductive amination have been employed to improve yield and purity. These methodologies resonate with current trends in green chemistry, where researchers prioritize atom economy and reduced waste generation.

In material science, the compound's crystalline properties and thermal stability (decomposition temperature >200°C) make it interesting for molecular electronics applications. Its UV-Vis absorption spectrum shows characteristic peaks at 275 nm and 310 nm, valuable for analytical method development. These features align with industry demands for high-performance organic semiconductors and photoresist materials.

Quality control of CAS No. 1267183-97-0 requires advanced chromatographic techniques, typically using reverse-phase HPLC with UV detection. The compound's proton NMR spectrum displays distinctive signals: aromatic protons at δ 7.2-7.4 ppm, α-protons to the carbonyl at δ 3.1 ppm, and piperidine ring protons between δ 1.8-2.6 ppm. Such detailed characterization meets the pharmaceutical industry's emphasis on impurity profiling and structural elucidation.

Emerging applications include its use as a ligand precursor in asymmetric catalysis, particularly for creating chiral auxiliaries in enantioselective synthesis. This connects with the booming field of chiral pharmaceuticals, where 60% of marketed drugs contain stereocenters. The compound's rigid bicyclic structure offers geometric constraints that can enhance diastereoselectivity in complex transformations.

From a computational chemistry perspective, 3-(3-Chlorophenyl)piperidin-2-one serves as an excellent model for studying conformational analysis and intramolecular interactions. Density functional theory (DFT) calculations reveal interesting torsional angles between the aryl ring and piperidinone plane, influencing its molecular recognition properties. Such computational approaches are revolutionizing rational drug design workflows.

Storage and handling recommendations for this compound emphasize protection from moisture and prolonged light exposure, with optimal conditions being desiccated at 2-8°C. These protocols reflect modern chemical management practices that prioritize compound integrity and long-term stability, critical for research reproducibility.

The global market for piperidinone derivatives is projected to grow at 6.8% CAGR through 2030, driven by demand for neurological therapeutics and specialty chemicals. 3-(3-Chlorophenyl)piperidin-2-one occupies a strategic position in this landscape, with patent analysis showing increasing intellectual property activity around its structural analogs since 2018.

Future research directions may explore its potential in bioconjugation chemistry for antibody-drug conjugates (ADCs) or as a fluorophore precursor for bioimaging probes. The compound's balanced hydrophobicity and hydrogen bonding capacity make it adaptable to these cutting-edge applications that merge chemical biology with diagnostic technology.